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Compound of Interest

(3-Amino-2-
Compound Name:
methylphenyl)methanol

Cat. No.: B104730

An In-depth Technical Guide to 3-Amino-2-
methylbenzyl alcohol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, and potential therapeutic relevance of 3-Amino-2-methylbenzyl alcohol.
The information is intended to support research and development activities in the fields of
medicinal chemistry and drug discovery.

Core Compound Information

3-Amino-2-methylbenzyl alcohol, with the CAS number 83647-42-1, is an aromatic amino
alcohol.[1][2][3] Its chemical structure consists of a benzyl alcohol core substituted with an
amino group at the 3-position and a methyl group at the 2-position. This compound serves as a
valuable building block in organic synthesis.[4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-Amino-2-methylbenzyl alcohol is
presented in the table below. The data is compiled from various chemical suppliers and
databases.
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Property Value Source

CAS Number 83647-42-1 [112][3114]

Molecular Formula CsH11:NO [2]

Molecular Weight 137.18 g/mol [21[31[4]
Off-white to light orange/purple

Appearance [5]
powder

Melting Point 106-108 °C (lit.) [4]

Boiling Point (Predicted)

300.8 £27.0 °C

[5]

Density (Predicted) 1.126 + 0.06 g/cm3 [5]
pKa (Predicted) 14.53 +0.10 [5]
N Information not readily
Solubility ]
available
Keep in a dark place, sealed in
Storage [5]

dry, room temperature.[5]

Spectral Data

While a dedicated spectrum for 3-Amino-2-methylbenzyl alcohol is not publicly available,

spectral data for related compounds can provide insights into expected peak characteristics.

Synthesis and Experimental Protocols

A plausible and documented synthetic route to 3-Amino-2-methylbenzyl alcohol involves a two-

step process starting from 2-methyl-3-nitrobenzoic acid. The first step is the reduction of the

nitro group to an amino group to form 3-amino-2-methylbenzoic acid, followed by the reduction

of the carboxylic acid to the corresponding alcohol.

Step 1: Synthesis of 3-Amino-2-methylbenzoic acid

Experimental Protocol:
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This protocol is adapted from the synthesis of 3-amino-2-methylbenzoic acid from 2-methyl-3-
nitrobenzoic acid.

Materials:

e 2-methyl-3-nitrobenzoic acid (2 g, 12.12 mmol)

o Ethyl acetate

e 5% Palladium on carbon (Pd/C) catalyst (0.10 g)
e Hydrogen gas

o Two-necked round-bottomed flask

o Magnetic stirrer

e Hydrogen balloon

Procedure:

» Dissolve 2-methyl-3-nitrobenzoic acid in ethyl acetate in a two-necked round-bottomed flask.
e Add the 5% Pd/C catalyst to the solution.

« Stir the reaction mixture under a hydrogen atmosphere (using a hydrogen balloon) for 15
hours.

o Upon completion of the reaction, remove the solvent by distillation under reduced pressure
to obtain the crude product.

e The crude product can be purified by column chromatography (silica gel 60-120 mesh, using
dichloromethane and ethanol (v/v, 99.5:0.5) as the eluent) to yield a pure white solid of 3-
amino-2-methylbenzoic acid.

Step 2: Synthesis of 3-Amino-2-methylbenzyl alcohol

Proposed Experimental Protocol:
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This proposed protocol is based on the standard chemical reduction of a carboxylic acid to an
alcohol using lithium aluminum hydride (LiAIHa4).

Materials:

e 3-amino-2-methylbenzoic acid

e Anhydrous tetrahydrofuran (THF)

e Lithium aluminum hydride (LiAIH4)

¢ Round-bottomed flask

e Magnetic stirrer

o Reflux condenser

e Dropping funnel

e |ce bath

¢ Sodium sulfate solution (saturated)

» Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

e Anhydrous magnesium sulfate

Procedure:

e In a dry round-bottomed flask under an inert atmosphere (e.g., nitrogen or argon), suspend
LiAlH4 in anhydrous THF.

e Cool the suspension in an ice bath.

e Dissolve 3-amino-2-methylbenzoic acid in anhydrous THF and add it dropwise to the LiAlHa
suspension via a dropping funnel.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
then heat to reflux for several hours until the reaction is complete (monitored by TLC).
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o Cool the reaction mixture in an ice bath and cautiously quench the excess LiAlH4 by the
dropwise addition of water, followed by a saturated sodium sulfate solution.

« Filter the resulting precipitate and wash it with THF or another suitable organic solvent.

o Combine the filtrate and the washings, and extract the aqueous layer with an organic
solvent.

e Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate
under reduced pressure to yield 3-Amino-2-methylbenzyl alcohol.

» Further purification can be achieved by recrystallization or column chromatography if
necessary.

Biological Relevance and Signaling Pathways

3-Amino-2-methylbenzyl alcohol serves as a key intermediate in the synthesis of
triarylsulfonamides, a class of compounds identified as novel anti-inflammatory agents.[1]
These triarylsulfonamides have been shown to act by inhibiting RANKL and TNFa signaling.[4]

RANKL and TNFa Signaling in Inflammation:

o Receptor Activator of Nuclear Factor Kappa-B Ligand (RANKL) is a key cytokine in bone
metabolism and is also involved in inflammatory processes.

o Tumor Necrosis Factor-alpha (TNFa) is a pro-inflammatory cytokine that plays a central role
in the pathogenesis of a wide range of inflammatory diseases.

The inhibition of these signaling pathways by triarylsulfonamides derived from 3-Amino-2-
methylbenzyl alcohol highlights the potential of this chemical scaffold in the development of
new anti-inflammatory therapies.

Synthetic and Signaling Pathway Diagram

The following diagram illustrates the synthetic utility of 3-Amino-2-methylbenzyl alcohol as a
precursor to anti-inflammatory triarylsulfonamides and the subsequent inhibition of the pro-
inflammatory RANKL and TNFa signaling pathways.
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Synthetic Utility and Anti-inflammatory Mechanism

Inhibition of Pro-inflammatory Signaling

Synthesis of Anti-inflammatory Agents
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Caption: Synthetic pathway from 3-Amino-2-methylbenzyl alcohol and its inhibitory action.

Safety Information

3-Amino-2-methylbenzyl alcohol is classified as causing skin irritation (H315), serious eye
irritation (H319), and may cause respiratory irritation (H335). Appropriate personal protective
equipment (PPE), such as gloves, eye protection, and a dust mask, should be worn when
handling this compound.[4] For detailed safety information, please refer to the Safety Data
Sheet (SDS) provided by the supplier.

Conclusion

3-Amino-2-methylbenzyl alcohol is a valuable chemical intermediate with demonstrated utility in
the synthesis of novel anti-inflammatory agents. The triarylsulfonamides derived from this
compound show promise as inhibitors of RANKL and TNFa signaling pathways. This technical
guide provides essential data and protocols to facilitate further research and development of
new therapeutics based on this chemical scaffold.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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